Cas no 69437-72-5 (1-(2-Chloropyridin-3-yl)-3-phenylthiourea)
69437-72-5 structure
Product Name:1-(2-Chloropyridin-3-yl)-3-phenylthiourea
CAS No:69437-72-5
MF:C12H10ClN3S
MW:263.745899677277
CID:3167839
PubChem ID:12450089
Update Time:2025-04-21
1-(2-Chloropyridin-3-yl)-3-phenylthiourea Chemical and Physical Properties
Names and Identifiers
-
- Oprea1_111957
- AKOS002806544
- SCHEMBL16566586
- CHEMBL3120557
- 69437-72-5
- 1-(2-chloropyridin-3-yl)-3-phenylthiourea
- 1-(2-Chloropyridin-3-yl)-3-phenylthiourea
-
- MDL： MFCD07092197
- Inchi： 1S/C12H10ClN3S/c13-11-10(7-4-8-14-11)16-12(17)15-9-5-2-1-3-6-9/h1-8H,(H2,15,16,17)
- InChI Key： MTEURSWLHQONCH-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)NC(NC1C=CC=CC=1)=S
Computed Properties
- Exact Mass: 263.0283962Da
- Monoisotopic Mass: 263.0283962Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 69Ų
1-(2-Chloropyridin-3-yl)-3-phenylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM174450-1g |
1-(2-chloropyridin-3-yl)-3-phenylthiourea |
69437-72-5 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM174450-1g |
1-(2-chloropyridin-3-yl)-3-phenylthiourea |
69437-72-5 | 95% | 1g |
$382 | 2022-06-10 | |
| Alichem | A029191715-1g |
1-(2-Chloropyridin-3-yl)-3-phenylthiourea |
69437-72-5 | 95% | 1g |
$353.50 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622362-1g |
1-(2-Chloropyridin-3-yl)-3-phenylthiourea |
69437-72-5 | 98% | 1g |
￥3675.00 | 2024-05-03 | |
| Ambeed | A439765-1g |
1-(2-Chloropyridin-3-yl)-3-phenylthiourea |
69437-72-5 | 95+% | 1g |
$347.0 | 2025-04-17 | |
| Crysdot LLC | CD11071244-1g |
1-(2-Chloropyridin-3-yl)-3-phenylthiourea |
69437-72-5 | 95+% | 1g |
$429 | 2024-07-18 |
1-(2-Chloropyridin-3-yl)-3-phenylthiourea Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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